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Abstract
(R)-Q-VD-OPh is a potent, cell-permeable, and irreversible pan-caspase inhibitor widely

utilized in apoptosis research to prevent caspase-mediated cell death.[1][2][3] Its broad-

spectrum activity makes it a valuable tool for studying the roles of caspases in various cellular

processes and for developing therapeutics targeting apoptosis.[3][4] This document provides

detailed application notes and protocols for the preparation of (R)-Q-VD-OPh stock solutions in

Dimethyl Sulfoxide (DMSO), ensuring optimal performance and reproducibility in experimental

settings.

Introduction to (R)-Q-VD-OPh
(R)-Q-VD-OPh, also known as Quinoline-Val-Asp(non-omethylated)-OPh, is a third-generation

caspase inhibitor designed for both in vitro and in vivo applications.[1] It exhibits superior

potency, cell permeability, and lower toxicity compared to earlier generations of caspase

inhibitors like Z-VAD-FMK.[1][3][4] (R)-Q-VD-OPh irreversibly binds to the catalytic site of a

broad range of caspases, including caspases-1, -3, -7, -8, -9, -10, and -12, thereby inhibiting
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the apoptotic cascade.[2][3][5] Its ability to cross the blood-brain barrier further expands its

utility in neurological research.[2][6]

Quantitative Data Summary
The following table summarizes the key quantitative data for (R)-Q-VD-OPh.

Property Value References

Molecular Weight 513.49 g/mol [2][5][6][7]

Appearance Off-white solid

Solubility in DMSO
≥ 25.67 mg/mL; up to 125

mg/mL with sonication
[5][7][8]

Recommended Stock Solution

Concentration

10 mM - 20 mM in high-purity

DMSO
[9]

Typical In Vitro Working

Concentration
10 - 100 µM [1][9]

Typical In Vivo Dose 10 - 20 mg/kg [1][6]

IC₅₀ Range for various

caspases
25 - 400 nM [2][5][7]

Storage of Lyophilized Powder -20°C for up to 3 years [6]

Storage of Stock Solution in

DMSO

-20°C for up to 6 months;

avoid repeated freeze-thaw

cycles

[6][9]

Experimental Protocols
Materials

(R)-Q-VD-OPh powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO; >99.9%)

Sterile microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Protocol for Preparing a 10 mM (R)-Q-VD-OPh Stock
Solution
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for laboratory applications.

1. Pre-Preparation:

Allow the vial of (R)-Q-VD-OPh powder to equilibrate to room temperature before opening to
prevent condensation of moisture.
Ensure that the DMSO used is of high purity and anhydrous, as moisture can affect the
solubility and stability of the compound.[7]

2. Calculation:

The molecular weight of (R)-Q-VD-OPh is approximately 513.5 g/mol .
To prepare a 10 mM solution, you will need 5.135 mg of (R)-Q-VD-OPh per 1 mL of DMSO.
For a 1 mg vial, the required volume of DMSO can be calculated as follows:
Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)
Volume (µL) = (0.001 g / 513.5 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 195 µL
Therefore, to make a 10 mM stock solution from 1 mg of powder, add 195 µL of DMSO.[3][9]

3. Reconstitution:

Carefully add the calculated volume of high-purity DMSO to the vial containing the (R)-Q-VD-
OPh powder.
Vortex the vial thoroughly for 1-2 minutes to ensure the powder is completely dissolved. A
clear solution should be obtained.
If dissolution is difficult, gentle warming or brief sonication can be applied.[8]

4. Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL)
in sterile microcentrifuge tubes.[3][9]
Store the aliquots at -20°C. The stock solution is stable for up to 6 months when stored
properly.[6][9]

5. Preparation of Working Solutions:

For cell culture experiments, the final concentration of DMSO should be kept low (typically
below 0.5%) to avoid solvent-induced toxicity.
To prepare a working solution, dilute the 10 mM stock solution directly into the culture
medium to the desired final concentration (e.g., 10-100 µM).

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of (R)-Q-VD-OPh and the

experimental workflow for preparing the stock solution.
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Mechanism of (R)-Q-VD-OPh in Apoptosis Inhibition
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Caption: Mechanism of (R)-Q-VD-OPh in Apoptosis Inhibition.
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Workflow for Preparing (R)-Q-VD-OPh Stock Solution
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Caption: Workflow for Preparing (R)-Q-VD-OPh Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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